74-11-3

4-Chlorobenzoic acid

In Stock

• CAS RN:
• 74-11-3

• Formula:
• ClC6H4COOH
  C7H5ClO2
  C7H5ClO2

• InChI:
• InChI=1S/C7H5ClO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)

• InChIKey:
• XRHGYUZYPHTUJZ-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  4-Chlorobenzoic acid is a degradation product of indomethacin. It is degraded by Acinetobacter sp. strain ST-1 and causes its dehalogenation to yield 4-hydroxybenzoic acid under both aerobic and anaerobic conditions.
  4-chlorobenzoic acid is a monochlorobenzoic acid carrying a chloro substituent at position 4. It has a role as a bacterial xenobiotic metabolite. It derives from a benzoic acid. It is a conjugate acid of a 4-chlorobenzoate.
  Triclinic crystals or light fluffy white powder. (NTP, 1992)
  

N-(4-methoxybenzyl)cyclohexanamine

In Stock

• CAS RN:
• 63674-11-3

• Formula:
• C14H21NO

• InChI:
• InChI=1S/C14H21NO/c1-16-14-9-7-12(8-10-14)11-15-13-5-3-2-4-6-13/h7-10,13,15H,2-6,11H2,1H3

• InChIKey:
• XBULMJLIEXHYQR-UHFFFAOYSA-N

• N-(4-methoxybenzyl)cyclohexanamine is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95%.

[(2R,3S,4R,5R)-5-[6-[[4-[(2-bromoacetyl)amino]phenyl]methylamino]purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate

• CAS RN:
• 63074-11-3

• Formula:
• C19H22BrN6O8P

• InChI:
• InChI=1S/C19H22BrN6O8P/c20-5-13(27)25-11-3-1-10(2-4-11)6-21-17-14-18(23-8-22-17)26(9-24-14)19-16(29)15(28)12(34-19)7-33-35(30,31)32/h1-4,8-9,12,15-16,19,28-29H,5-7H2,(H,25,27)(H,21,22,23)(H2,30,31,32)/t12-,15-,16-,19-/m1/s1

• InChIKey:
• DFBGSCIOTXHQBE-BGIGGGFGSA-N

• [(2R,3S,4R,5R)-5-[6-[[4-[(2-bromoacetyl)amino]phenyl]methylamino]purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate, also known as [(2R,3S,4R,5R)-5-[6-[[4-[(2-bromoacetyl)amino]phenyl]methylamino]purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate, is a useful research compound. Its molecular formula is C19H22BrN6O8P and its molecular weight is 573.3 g/mol. The purity is usually 95%.

3-fluoro-N-((4-(2-methoxyphenyl)-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

Usually In Stock

• CAS RN:
• 393574-11-3

• Formula:
• C33H29FN6O3S2

• InChI:
• InChI=1S/C33H29FN6O3S2/c1-21-12-14-22(15-13-21)27-18-25(29-11-6-16-44-29)38-40(27)31(41)20-45-33-37-36-30(39(33)26-9-3-4-10-28(26)43-2)19-35-32(42)23-7-5-8-24(34)17-23/h3-17,27H,18-20H2,1-2H3,(H,35,42)

• InChIKey:
• PMYNYUJJPVNDNI-UHFFFAOYSA-N

• 3-fluoro-N-((4-(2-methoxyphenyl)-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C33H29FN6O3S2 and its molecular weight is 640.75. The purity is usually 95%.

(E)-2-(benzo[d]oxazol-2-yl)-3-(2,3-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one

In Stock

• CAS RN:
• 461674-11-3

• Formula:
• C25H21NO5

• InChI:
• InChI=1S/C25H21NO5/c1-28-18-13-11-16(12-14-18)23(27)19(25-26-20-8-4-5-9-21(20)31-25)15-17-7-6-10-22(29-2)24(17)30-3/h4-15H,1-3H3/b19-15-

• InChIKey:
• HNJBRDTZPMCWFO-CYVLTUHYSA-N

• (E)-2-(benzo[d]oxazol-2-yl)-3-(2,3-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C25H21NO5 and its molecular weight is 415.445. The purity is usually 95%.

2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-(p-tolyl)acetic acid

In Stock

• CAS RN:
• 885274-11-3

• Formula:
• C18H26N2O4

• InChI:
• InChI=1S/C18H26N2O4/c1-13-5-7-14(8-6-13)15(16(21)22)19-9-11-20(12-10-19)17(23)24-18(2,3)4/h5-8,15H,9-12H2,1-4H3,(H,21,22)

• InChIKey:
• CLCQDAVXBHICCA-UHFFFAOYSA-N

• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-(p-tolyl)acetic acid is a useful research compound. Its molecular formula is C18H26N2O4 and its molecular weight is 334.4 g/mol. The purity is usually 95%.

2-Methoxy-2'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898774-11-3

• Formula:
• C19H21NO2

• InChI:
• InChI=1S/C19H21NO2/c1-22-18-11-5-4-10-17(18)19(21)16-9-3-2-8-15(16)14-20-12-6-7-13-20/h2-5,8-11H,6-7,12-14H2,1H3

• InChIKey:
• UPEUBFRAALBIIO-UHFFFAOYSA-N

• 2-Methoxy-2'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.

methyl 4-[2-({3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl}sulfanyl)acetamido]benzoate

In Stock

• CAS RN:
• 869074-11-3

• Formula:
• C15H13N5O4S2

• InChI:
• InChI=1S/C15H13N5O4S2/c1-8-12(22)20-14(18-17-8)26-15(19-20)25-7-11(21)16-10-5-3-9(4-6-10)13(23)24-2/h3-6H,7H2,1-2H3,(H,16,21)

• InChIKey:
• MEPAAWQSYJNZRJ-UHFFFAOYSA-N

• Methyl 4-[2-({3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl}sulfanyl)acetamido]benzoate is a useful research compound. Its molecular formula is C15H13N5O4S2 and its molecular weight is 391.4 g/mol. The purity is usually 95%.

8-(3,5-Dimethylpyrazolyl)-1-butyl-3,7-dimethyl-1,3,7-trihydropurine-2,6-dione

Usually In Stock

• CAS RN:
• 1014074-11-3

• Formula:
• C16H22N6O2

• InChI:
• InChI=1S/C16H22N6O2/c1-6-7-8-21-14(23)12-13(20(5)16(21)24)17-15(19(12)4)22-11(3)9-10(2)18-22/h9H,6-8H2,1-5H3

• InChIKey:
• LLWNWAVLBKFKBM-UHFFFAOYSA-N

• 8-(3,5-Dimethylpyrazolyl)-1-butyl-3,7-dimethyl-1,3,7-trihydropurine-2,6-dione is a useful research compound. Its molecular formula is C16H22N6O2 and its molecular weight is 330.392. The purity is usually 95%.

2-(3,5-dimethylphenyl)-N-(2-methoxybenzyl)-3-methyl-1-oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxamide

In Stock

• CAS RN:
• 1116074-11-3

• Formula:
• C24H26N2O4S

• InChI:
• InChI=1S/C24H26N2O4S/c1-2-17-12-13-21-18(14-17)15-22(31(29,30)20-10-4-3-5-11-20)24(28)26(21)16-23(27)25-19-8-6-7-9-19/h3-5,10-15,19H,2,6-9,16H2,1H3,(H,25,27)

• InChIKey:
• JSYZQAYEDHASRU-UHFFFAOYSA-N

• 2-(3,5-dimethylphenyl)-N-(2-methoxybenzyl)-3-methyl-1-oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxamide is a useful research compound. Its molecular formula is C24H26N2O4S and its molecular weight is 438.54. The purity is usually 95%.

5-bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide

In Stock

• CAS RN:
• 1179874-11-3

• Formula:
• C13H15BrClNO2

• InChI:
• InChI=1S/C13H15BrClNO2/c14-8-4-5-12(15)11(6-8)13(18)16-9-2-1-3-10(17)7-9/h4-6,9-10,17H,1-3,7H2,(H,16,18)

• InChIKey:
• OMASEMVLZMWPKA-UHFFFAOYSA-N

• 5-bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide is a useful research compound. Its molecular formula is C13H15BrClNO2 and its molecular weight is 332.62. The purity is usually 95%.

N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide

In Stock

• CAS RN:
• 1797674-11-3

• Formula:
• C18H18N4OS

• InChI:
• InChI=1S/C18H18N4OS/c23-18(14-6-10-24-12-14)20-8-9-22-17(13-4-5-13)11-16(21-22)15-3-1-2-7-19-15/h1-3,6-7,10-13H,4-5,8-9H2,(H,20,23)

• InChIKey:
• UJLHHLBQPCDPDA-UHFFFAOYSA-N

• N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C18H18N4OS and its molecular weight is 338.43. The purity is usually 95%.

Cyclobutyl(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797874-11-3

• Formula:
• C14H16FNO3S

• InChI:
• InChI=1S/C14H16FNO3S/c15-11-4-6-12(7-5-11)20(18,19)13-8-16(9-13)14(17)10-2-1-3-10/h4-7,10,13H,1-3,8-9H2

• InChIKey:
• CHTDJHKQTAFTOZ-UHFFFAOYSA-N

• Cyclobutyl(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C14H16FNO3S and its molecular weight is 297.34. The purity is usually 95%.

Tert-butyl 2-(2,5-difluorophenyl)-2-(methylamino)acetate

Usually In Stock

• CAS RN:
• 2248274-11-3

• Formula:
• C13H17F2NO2

• InChI:
• InChI=1S/C13H17F2NO2/c1-13(2,3)18-12(17)11(16-4)9-7-8(14)5-6-10(9)15/h5-7,11,16H,1-4H3

• InChIKey:
• OBHNBJNSUKNEGS-UHFFFAOYSA-N

• Tert-butyl 2-(2,5-difluorophenyl)-2-(methylamino)acetate is a useful research compound. Its molecular formula is C13H17F2NO2 and its molecular weight is 257.281. The purity is usually 95%.